Cas no 1251201-40-7 (1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl]-)

• Product Name: 1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl]-
• CAS No: 1251201-40-7
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 5177782
• Update Time: 2025-11-06

1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1-[2-(ethylsulfanyl)ethyl]-1H-pyrazol-4-amine
• 1-(2-(Ethylthio)ethyl)-1h-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl]-

• Inchi： 1S/C7H13N3S/c1-2-11-4-3-10-6-7(8)5-9-10/h5-6H,2-4,8H2,1H3
• InChI Key： LSLYICLCSWKOBV-UHFFFAOYSA-N
• SMILES： S(CC)CCN1C=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• XLogP3: 0.5
• Topological Polar Surface Area: 69.1

Additional information on 1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl]-

Introduction to 1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl] and Its Significance in Modern Chemical Biology

The compound with the CAS number 1251201-40-7, identified as 1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl], represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. Pyrazole derivatives are well-documented for their diverse biological activities, and modifications at specific positions can significantly alter their pharmacokinetic and pharmacodynamic properties. This introduction delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary research.

The molecular structure of 1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl] features a pyrazole core, a heterocyclic aromatic ring system known for its stability and versatility in drug design. The presence of an amine group at the 4-position and a 2-(ethylthio)ethyl substituent at the 1-position introduces unique chemical functionalities that can interact with biological targets. Such structural motifs are often exploited to enhance binding affinity, improve solubility, or modulate metabolic pathways.

In recent years, pyrazole derivatives have garnered significant attention due to their role as scaffolds in medicinal chemistry. The amine group in 1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl] provides a nucleophilic site for further derivatization, enabling the synthesis of more complex molecules with tailored properties. This flexibility has been leveraged in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its utility in generating libraries of pyrazole-based compounds for high-throughput screening (HTS) campaigns. The ethylthioethyl group introduces a sulfur atom, which can participate in hydrogen bonding or metal coordination interactions, further expanding the compound's interactome. Such features are particularly valuable in designing molecules that interact with protein targets.

The synthesis of 1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl] involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include the condensation of ethyl thiolactone with hydrazine to form the pyrazole core, followed by selective functionalization to introduce the amine and ethylthioethyl groups. Advances in catalytic methods have further refined these processes, enabling higher yields and purities.

Recent studies have begun to explore the pharmacological profile of 1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl] and its derivatives. Initial investigations suggest that modifications at the 4-position amine can influence receptor binding affinity and selectivity. For instance, N-substituted pyrazoles have shown promise as kinase inhibitors due to their ability to mimic natural substrates or compete with ATP binding pockets. The sulfur-containing ethylthioethyl group may also contribute to favorable pharmacokinetic properties by enhancing solubility or reducing metabolic clearance.

In the context of drug discovery, computational modeling has played a pivotal role in understanding how 1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl] interacts with biological targets. Molecular docking studies have revealed potential binding modes with enzymes and receptors relevant to therapeutic intervention. These insights have guided the design of next-generation analogs with improved efficacy and reduced side effects. Furthermore, virtual screening techniques have accelerated the identification of lead compounds from large chemical libraries.

The growing interest in biologics has also spurred research into conjugating pyrazole derivatives with peptides or nucleic acids for targeted therapies. The amine functionality serves as a linker for such conjugations while maintaining structural integrity. This approach has opened new avenues for treating diseases like cancer by delivering bioactive agents directly to affected tissues.

From an industrial perspective, 1H-Pyrazol-4-amine, 1-[2-(ethylthio)ethyl] exemplifies how small-molecule chemistry can drive innovation across multiple sectors. Its synthesis requires specialized equipment but is scalable for commercial production once optimized. Collaborations between academia and industry are increasingly focused on translating laboratory findings into marketable products.

Looking ahead, future research directions may explore photophysical properties or applications in material science where pyrazole derivatives exhibit unique behaviors due to their electronic structure. The compound's versatility ensures it will remain a valuable building block for generations to come as new synthetic methodologies emerge.